Cas no 934758-97-1 (4-BROMO-4'-METHOXY-2'-METHYLBIPHENYL)

4-Bromo-4'-methoxy-2'-methylbiphenyl is a brominated biphenyl derivative characterized by its distinct methoxy and methyl substituents, which enhance its utility in organic synthesis and pharmaceutical intermediates. The compound's structure offers selective reactivity, making it valuable for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, due to the bromo group's electrophilic nature. The methoxy and methyl groups contribute to steric and electronic modulation, influencing regioselectivity in further functionalization. Its crystalline solid form and well-defined purity (>97%) ensure consistent performance in research and industrial applications. This compound is particularly suited for advanced material science and medicinal chemistry studies requiring tailored biphenyl frameworks.
4-BROMO-4'-METHOXY-2'-METHYLBIPHENYL structure
934758-97-1 structure
Product Name:4-BROMO-4'-METHOXY-2'-METHYLBIPHENYL
CAS No:934758-97-1
MF:C14H13BrO
MW:277.156423330307
MDL:MFCD07775602
CID:1980599
PubChem ID:57938283
Update Time:2025-10-29

4-BROMO-4'-METHOXY-2'-METHYLBIPHENYL Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-4'-METHOXY-2'-METHYLBIPHENYL
    • 1,1'-BIPHENYL,4'-BROMO-4-METHOXY-2-METHYL
    • 1-(4-bromophenyl)-4-methoxy-2-methylbenzene
    • 4'-Bromo-4-methoxy-2-methyl-1,1'-biphenyl
    • 934758-97-1
    • SCHEMBL13614276
    • MDL： MFCD07775602
    • Inchi： 1S/C14H13BrO/c1-10-9-13(16-2)7-8-14(10)11-3-5-12(15)6-4-11/h3-9H,1-2H3
    • InChI Key： GPJCUTRLTRSROP-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1C)OC

Computed Properties

  • Exact Mass: 276.01500
  • Monoisotopic Mass: 276.01498Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 4.43310

4-BROMO-4'-METHOXY-2'-METHYLBIPHENYL Pricemore >>

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